N-[1-(furan-2-yl)propan-2-yl]-2-methoxybenzene-1-sulfonamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H17NO4S/c1-11(10-12-6-5-9-19-12)15-20(16,17)14-8-4-3-7-13(14)18-2/h3-9,11,15H,10H2,1-2H3
• InChI Key: GAIRBCDBBKSMGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NS(=O)(=O)C2=CC=CC=C2OC
• Molecular Formula: C14H17NO4S
• Molecular Weight: 295.36 g/mol

Description

N-[1-(furan-2-yl)propan-2-yl]-2-methoxybenzene-1-sulfonamide, also known as NS1619, is a chemical compound that has been widely studied for its potential therapeutic applications. NS1619 is a potassium channel opener that has been shown to have a variety of effects on the body, including vasodilation, anti-inflammatory effects, and neuroprotective effects. In

Scientific Research Applications

• Corrosion Inhibition : Sulfonamides have been studied for their effectiveness in corrosion inhibition. For instance, organic compounds containing sulfonamide groups have shown promising results as inhibitors for mild steel corrosion in acidic mediums. These compounds, through electrochemical analysis and surface examination methods like SEM, have demonstrated the ability to form protective layers on metal surfaces, thus preventing corrosion (Singaravelu & Bhadusha, 2022).

• Catalytic Applications : Research has explored the use of sulfonamides in catalytic processes, such as rhodium-catalyzed oxidative C–H/C–H cross-coupling reactions. These processes involve the formation of complex molecules from simpler ones, indicating sulfonamides' role in facilitating chemical transformations that are valuable in drug discovery and materials science (Ran et al., 2018).

• Synthetic Organic Chemistry : Sulfonamides have been utilized in the synthesis of complex organic compounds. For example, the construction of 2-sulfonylbenzo[b]furans from accessible starting materials showcases the versatility of sulfonamides in synthetic organic chemistry, providing a pathway to compounds that could have pharmaceutical relevance (Li & Liu, 2014).

• Drug Discovery and Development : Sulfonamide compounds have been evaluated for their antitumor properties in cell-based screens. Compounds within this class have been identified as potential cell cycle inhibitors, with some advancing to clinical trials. These findings underscore sulfonamides' potential in developing new therapeutic agents for treating cancer (Owa et al., 2002).

• Material Science : In addition to pharmaceutical applications, sulfonamides have shown potential in materials science. For instance, their use in the synthesis of polymers and coatings that offer specific properties like corrosion resistance or specific optical properties indicates their utility beyond conventional medicinal applications.